Cas no 1804733-39-8 (2-(Difluoromethyl)-5-iodo-4-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Difluoromethyl)-5-iodo-4-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1804733-39-8
• MF: C₇H₂F₅IN₂O₃
• MW: 383.998871326447
• CID: 4814561
• Update Time: 2025-10-05

2-(Difluoromethyl)-5-iodo-4-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodo-4-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F5IN2O3/c8-6(9)3-5(18-7(10,11)12)4(15(16)17)2(13)1-14-3/h1,6H
• InChI Key： WXVBTTLWYBXZQQ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 3.2
• Topological Polar Surface Area: 67.9

Additional information on 2-(Difluoromethyl)-5-iodo-4-nitro-3-(trifluoromethoxy)pyridine

2-(Difluoromethyl)-5-iodo-4-nitro-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 2-(Difluoromethyl)-5-iodo-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804733-39-8) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This pyridine derivative is characterized by its unique substitution pattern, featuring a difluoromethyl group at position 2, an iodo group at position 5, a nitro group at position 4, and a trifluoromethoxy group at position 3. These substituents collectively influence the compound's physical and chemical properties, making it a valuable substrate for further research and development.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to modulate biological activities through strategic substitution patterns. The presence of electron-withdrawing groups such as the nitro and trifluoromethoxy groups enhances the compound's stability and bioavailability. Additionally, the iodo group at position 5 introduces a unique reactivity profile, making this compound a promising candidate for Suzuki-Miyaura coupling reactions—a widely used method in organic synthesis for forming carbon-carbon bonds.

The synthesis of 2-(Difluoromethyl)-5-iodo-4-nitro-3-(trifluoromethoxy)pyridine involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitutions. The introduction of the trifluoromethoxy group is particularly challenging due to its sensitivity to certain reaction conditions. However, recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and improving yield.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to inhibit specific enzymes or receptors makes it a potential candidate for treating various diseases, including cancer and inflammatory disorders. Furthermore, its stability under physiological conditions suggests that it could serve as a lead compound for drug discovery programs targeting chronic conditions.

From an environmental perspective, the compound's degradation pathways are of significant interest. Studies have demonstrated that under specific conditions, such as UV light or enzymatic action, the molecule undergoes selective cleavage of certain bonds, leading to biodegradable byproducts. This property is crucial for ensuring that any products derived from this compound are environmentally friendly and sustainable.

In conclusion, 2-(Difluoromethyl)-5-iodo-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804733-39-8) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique substitution pattern and reactivity make it an invaluable tool for researchers in organic synthesis and drug development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing modern science and technology.